lithium(1+) 2-(5-cyanopyridin-2-yl)acetate
Overview
Description
Lithium(1+) 2-(5-cyanopyridin-2-yl)acetate is a useful research compound. Its molecular formula is C8H5LiN2O2 and its molecular weight is 168.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 2-(5-cyanopyridin-2-yl)acetate involves the reaction of 2-(5-cyanopyridin-2-yl)acetic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "2-(5-cyanopyridin-2-yl)acetic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 2-(5-cyanopyridin-2-yl)acetic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir until complete dissolution.", "Heat the reaction mixture to reflux for several hours.", "Allow the mixture to cool to room temperature.", "Filter the precipitated lithium(1+) 2-(5-cyanopyridin-2-yl)acetate.", "Wash the solid with a suitable solvent to remove any impurities.", "Dry the product under vacuum to obtain the final compound." ] } | |
CAS No. |
2703782-20-9 |
Molecular Formula |
C8H5LiN2O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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